Cas no 1218943-99-7 ((R)-tert-Butyl (2-Amino-3,3-dimethylbutyl)carbamate)

• Product Name: (R)-tert-Butyl (2-Amino-3,3-dimethylbutyl)carbamate
• CAS No: 1218943-99-7
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• MDL: MFCD22510953
• CID: 1005655
• Update Time: 2025-05-22

(R)-tert-Butyl (2-Amino-3,3-dimethylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl (2-amino-3,3-dimethylbutyl)carbamate
• (R)-(2-Amino-3,3-dimethyl-butyl)-carbamic acid tert-butyl ester
• NE64465
• (R)-tert-butyl (2-amino-3,3-dimethylbutyl)carbamat
• tert-butyl (R)-(2-amino-3,3-dimethylbutyl)carbamate
• tert-butyl N-[(2R)-2-amino-3,3-dimethylbutyl]carbamate
• (R)-tert-Butyl (2-Amino-3,3-dimethylbutyl)carbamate

• MDL： MFCD22510953
• Inchi： 1S/C11H24N2O2/c1-10(2,3)8(12)7-13-9(14)15-11(4,5)6/h8H,7,12H2,1-6H3,(H,13,14)/t8-/m0/s1
• InChI Key： OTSWUUVDIYKZTD-QMMMGPOBSA-N
• SMILES： O(C(NC[C@@H](C(C)(C)C)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-tert-Butyl (2-Amino-3,3-dimethylbutyl)carbamate

Compound CAS No. 1218943-99-7: (R)-tert-Butyl (2-Amino-3,3-dimethylbutyl)carbamate

(R)-tert-Butyl (2-Amino-3,3-dimethylbutyl)carbamate, also known by its CAS number 1218943-99-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, with a chiral center at the R configuration.

The synthesis of (R)-tert-butyl (2-amino-3,3-dimethylbutyl)carbamate involves a multi-step process that typically includes the formation of the carbamate linkage and the introduction of the chiral center. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, making it a valuable intermediate in drug discovery programs.

One of the key features of this compound is its potential as a building block for more complex molecules. Its structure allows for further functionalization at various positions, enabling the creation of derivatives with diverse biological activities. For instance, modifications to the amino group or the tert-butyl group can lead to compounds with enhanced pharmacokinetic properties or improved bioavailability.

Recent studies have explored the application of (R)-tert-butyl (2-amino-3,3-dimethylbutyl)carbamate in medicinal chemistry. Researchers have reported its use as a precursor for peptide synthesis, where its stability under physiological conditions makes it an attractive choice for constructing bioactive molecules. Additionally, its role in protecting amino groups during peptide synthesis has been well-documented.

The stereochemistry of this compound plays a crucial role in its biological activity. The R configuration at the chiral center ensures specific interactions with biological targets, which is essential for drug efficacy. Computational studies have provided insights into the molecular interactions that govern its binding affinity to various receptors, further highlighting its potential in therapeutic applications.

In terms of stability and storage, (R)-tert-butyl (2-amino-3,3-dimethylbutyl)carbamate exhibits good stability under standard laboratory conditions. However, it is recommended to store it in a cool, dry place away from light to prevent degradation. Handling precautions should be followed to ensure safety during synthesis and manipulation.

The demand for this compound has been driven by its versatility and applicability across multiple research areas. Its use as an intermediate in pharmaceutical development has been particularly notable, with ongoing research focusing on optimizing its synthesis and exploring new derivatives.

In conclusion, (R)-tert-butyl (2-amino-3,3-dimethylbutyl)carbamate stands out as an important compound in modern organic chemistry due to its unique structure and diverse applications. With continued research and development efforts, it is anticipated that this compound will play an even greater role in advancing drug discovery and chemical innovation.